Cas no 2504237-35-6 (3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride)

• Product Name: 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride
• CAS No: 2504237-35-6
• MF: C₁₁H₁₃ClFN₃
• MW: 241.692424535751
• CID: 5223826
• Update Time: 2025-05-19

3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride
• 3-fluoro-4-(piperazin-1-yl)benzonitrile hydrochloride
• 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride

• Inchi： 1S/C11H12FN3.ClH/c12-10-7-9(8-13)1-2-11(10)15-5-3-14-4-6-15;/h1-2,7,14H,3-6H2;1H
• InChI Key： SEQDTSHMUXQUAM-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C#N)C=CC=1N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 254
• Topological Polar Surface Area: 39.1

Additional information on 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride

Introduction to 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride (CAS No: 2504237-35-6)

The compound 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride, identified by the CAS number 2504237-35-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their structural and functional versatility, making them valuable scaffolds for drug discovery and development. The presence of both a fluoro substituent and a piperazine moiety in its molecular structure imparts unique pharmacological properties, which have been extensively explored in recent years.

In the realm of medicinal chemistry, the introduction of fluorine atoms into aromatic rings is a well-established strategy to modulate metabolic stability, binding affinity, and overall bioavailability of drug candidates. The fluoro group at the 3-position of the benzene ring in 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride enhances its lipophilicity while simultaneously influencing its interaction with biological targets. This modification has been shown to improve the compound's pharmacokinetic profile, a critical factor in the transition from preclinical to clinical applications.

The piperazine ring, located at the 4-position, is another key structural feature that contributes to the compound's pharmacological activity. Piperazine derivatives are widely recognized for their ability to interact with various biological receptors, including serotonin and dopamine receptors, which are pivotal in treating neurological and psychiatric disorders. The combination of a fluoro substituent and a piperazine moiety in 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride creates a potent framework for designing molecules with enhanced therapeutic potential.

Recent studies have highlighted the significance of this compound in the development of novel therapeutic agents. For instance, research has demonstrated its efficacy in modulating neurotransmitter systems, which could lead to breakthroughs in treating conditions such as depression, anxiety, and cognitive disorders. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for formulation into pharmaceutical products.

The chemical synthesis of 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the expertise required in its production.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride with biological targets. These studies have provided insights into how modifications at the fluoro and piperazine positions influence receptor binding affinity and selectivity. Such information is crucial for optimizing lead compounds during drug development pipelines.

The pharmacological profile of 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride has been further explored through preclinical studies. These investigations have revealed promising results regarding its potential as an active pharmaceutical ingredient (API) for various therapeutic applications. The compound's ability to interact with multiple receptor systems suggests broad utility across different disease areas, making it an attractive candidate for further clinical development.

In conclusion, 3-Fluoro-4-piperazin-1-ylbenzonitrile;hydrochloride (CAS No: 2504237-35-6) stands out as a remarkable compound with significant pharmaceutical potential. Its unique structural features, combined with recent advancements in synthetic chemistry and computational modeling, position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.